3,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone

• Molecular Formula: C23H27N7O2
• Molecular Weight: 433.5g/mol
• IUPAC Name: 2-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-4-N-phenyl-6-piperidin-1-yl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C23H27N7O2/c1-31-19-12-11-17(15-20(19)32-2)16-24-29-22-26-21(25-18-9-5-3-6-10-18)27-23(28-22)30-13-7-4-8-14-30/h3,5-6,9-12,15-16H,4,7-8,13-14H2,1-2H3,(H2,25,26,27,28,29)/b24-16+
• InChI Key: IZOFUPNVUOGQTP-LFVJCYFKSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCCC4)OC
• SMILES: COC1=C(C=C(C=C1)C=NNC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCCC4)OC

Description

N2-[(3,4-dimethoxyphenyl)methylideneamino]-N4-phenyl-6-(1-piperidinyl)-1,3,5-triazine-2,4-diamine is a dimethoxybenzene.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and optical studies of metal complexes of 3,4-dimethoxy benzaldehyde hydrazone derivatives have been explored. These compounds exhibit varied optical absorption due to indirect allowed transitions, with the energy gap of the compounds decreasing in a specific order (Mekkey, Mal, & Kadhim, 2020).
• The synthesis and structure of hydrazones derived from 3,4-dimethoxy-2-nitrobenzaldehyde, including the preparation of Schiff base-imine condensation reaction products, are significant. These hydrazones' structures are confirmed through NMR and MS analyses (Minh & My Hoa, 2021).

Applications in Materials Science

• The study of the optical absorption spectra of hydrazone metal complexes reveals their potential in materials science, especially in the context of optical properties and energy gap analysis (Mekkey, Mal, & Kadhim, 2020).

Biological and Medicinal Applications

• New hydrazone derivatives containing 3,4-dimethoxy pyridine rings have been synthesized and evaluated for antimicrobial activities. Certain derivatives exhibit moderate to good activity against various bacterial and fungal pathogens (Saidugari, Vadali, Vidya, & Ram, 2016).
• Some hydrazone derivatives show potential anticholinesterase activities. This research underscores the importance of hydrazones in developing therapeutics for diseases related to cholinesterase enzymes (Kaya, Özkay, Temel, & Kaplancıklı, 2016).

Chemical Analysis and Detection Methods

• Triazine-based hydrazine reagents, including derivatives of hydrazones, have been developed for determining aldehydes in water, showcasing the application of these compounds in chemical analysis and detection (Kempter & Karst, 2000).